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Compound of Interest

Compound Name:
5-Chloro-2-methoxy-4-

methylbenzenesulfonamide

CAS No.: 199590-75-5

Cat. No.: B168620

Get Quote

This technical guide provides an in-depth analysis of the spectroscopic data for 5-Chloro-2-
methoxy-4-methylbenzenesulfonamide (CAS 199590-75-5). Designed for researchers,

scientists, and professionals in drug development, this document will delve into the theoretical

and practical aspects of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and

Mass Spectrometry (MS) as they apply to the structural elucidation of this compound. While

experimental spectra for this specific molecule are not widely published, this guide will present

predicted data based on established spectroscopic principles, along with validated protocols for

data acquisition.

Compound Overview and Structural Elucidation
Strategy
5-Chloro-2-methoxy-4-methylbenzenesulfonamide is a substituted aromatic sulfonamide.

The structural confirmation of such molecules is paramount in chemical synthesis and drug

discovery to ensure purity, identity, and to understand its chemical behavior. Spectroscopic
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methods provide a non-destructive means to probe the molecular structure and connectivity of

atoms.

Our approach to characterizing this molecule involves a multi-technique strategy. ¹H and ¹³C

NMR will elucidate the carbon-hydrogen framework, IR spectroscopy will identify key functional

groups, and mass spectrometry will confirm the molecular weight and provide fragmentation

patterns that offer further structural insights.

Molecular Structure:

Figure 1: Chemical structure of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for determining the precise structure of an organic

molecule in solution. By analyzing the chemical shifts, coupling constants, and integration of

the proton (¹H) and carbon-13 (¹³C) nuclei, a complete picture of the molecule's connectivity

can be assembled.

Predicted ¹H NMR Data (500 MHz, CDCl₃)
The ¹H NMR spectrum is predicted to show distinct signals for the aromatic protons, the

methoxy group, the methyl group, and the sulfonamide protons. The solvent choice, typically

deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆), can influence the chemical

shift of labile protons like those on the sulfonamide group.
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.8 s 1H Ar-H (H-6)

This proton is

ortho to the

strongly electron-

withdrawing

sulfonyl group,

leading to a

significant

downfield shift.

~7.0 s 1H Ar-H (H-3)

This proton is

shielded by the

ortho-methoxy

group and is

expected to

appear more

upfield.

~5.0 br s 2H -SO₂NH₂

The chemical

shift of

sulfonamide

protons is

variable and

depends on

concentration

and solvent. The

signal is often

broad.

~3.9 s 3H -OCH₃

Methoxy groups

on an aromatic

ring typically

resonate in this

region.

~2.4 s 3H Ar-CH₃ Aromatic methyl

groups generally
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appear in this

upfield region.

Predicted ¹³C NMR Data (125 MHz, CDCl₃)
The proton-decoupled ¹³C NMR spectrum will provide information on all unique carbon atoms in

the molecule.

Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~155 C-2 (C-OCH₃)

The carbon attached to the

oxygen of the methoxy group

is significantly deshielded.

~140 C-1 (C-SO₂)

The carbon atom directly

bonded to the electron-

withdrawing sulfonamide group

appears downfield.

~138 C-4 (C-CH₃)
The ipso-carbon of the methyl

group.

~132 C-5 (C-Cl)
The carbon bearing the

chlorine atom.

~128 C-6 Aromatic CH.

~112 C-3
Aromatic CH, shielded by the

methoxy group.

~56 -OCH₃
The carbon of the methoxy

group itself.

~20 Ar-CH₃
The carbon of the aromatic

methyl group.

Experimental Protocol for NMR Data Acquisition
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Sample Preparation: Dissolve approximately 5-10 mg of 5-Chloro-2-methoxy-4-
methylbenzenesulfonamide in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or

DMSO-d₆) in a 5 mm NMR tube. Ensure the sample is fully dissolved.

Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Tune and shim the

instrument to ensure optimal magnetic field homogeneity.

¹H NMR Acquisition:

Acquire a standard one-pulse ¹H NMR spectrum.

Set the spectral width to cover the range of -2 to 12 ppm.

Use a 30-degree pulse angle and a relaxation delay of 1-2 seconds.

Acquire a sufficient number of scans (typically 8-16) to achieve a good signal-to-noise

ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled ¹³C{¹H} spectrum.

Set the spectral width to cover the range of 0 to 200 ppm.

Use a 45-degree pulse angle and a relaxation delay of 2 seconds.

Acquire a larger number of scans (e.g., 1024 or more) due to the lower natural abundance

of ¹³C.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the acquired Free Induction Decays (FIDs). Calibrate the chemical shift scale using the

residual solvent peak as an internal standard (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm

for ¹³C).

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule by measuring the absorption of infrared radiation at specific frequencies
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corresponding to the vibrations of chemical bonds.

Predicted Key IR Absorption Bands
Wavenumber
(cm⁻¹)

Intensity Vibration Functional Group

3350-3250
Medium, Sharp (two

bands)

N-H symmetric &

asymmetric stretching

Sulfonamide (-

SO₂NH₂)

3100-3000 Medium C-H stretching Aromatic C-H

2950-2850 Medium C-H stretching
Aliphatic C-H (-CH₃, -

OCH₃)

1600-1450 Medium to Strong C=C stretching Aromatic Ring

1350-1300 Strong
S=O asymmetric

stretching

Sulfonamide (-

SO₂NH₂)

1170-1150 Strong
S=O symmetric

stretching

Sulfonamide (-

SO₂NH₂)

1250-1000 Strong C-O stretching Aryl-O-CH₃

800-600 Strong C-Cl stretching Aryl-Cl

The presence of two distinct N-H stretching bands and the strong, characteristic S=O stretching

absorptions would be key indicators for the sulfonamide group.[1]

Experimental Protocol for IR Data Acquisition (ATR)
Instrument Preparation: Ensure the Attenuated Total Reflectance (ATR) crystal (typically

diamond or germanium) of the FTIR spectrometer is clean. Record a background spectrum.

Sample Application: Place a small amount (a few milligrams) of the solid 5-Chloro-2-
methoxy-4-methylbenzenesulfonamide powder onto the ATR crystal.

Data Acquisition: Apply pressure using the ATR anvil to ensure good contact between the

sample and the crystal.
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Spectrum Collection: Co-add a sufficient number of scans (e.g., 16-32) over the range of

4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹.

Data Processing: The resulting spectrum is typically displayed in terms of transmittance or

absorbance versus wavenumber.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and elemental composition

of a compound. The fragmentation pattern observed in the mass spectrum can also offer

valuable clues about the molecule's structure.

Predicted Mass Spectrum Data (Electron Ionization - EI)
Molecular Ion (M⁺): The molecular formula is C₈H₁₀ClNO₃S, with a monoisotopic mass of

235.01 g/mol .[2] The mass spectrum should show a molecular ion peak at m/z = 235. A

characteristic isotopic pattern for the presence of one chlorine atom (M+2 peak at m/z = 237

with approximately one-third the intensity of the M⁺ peak) is expected and would be a key

confirmation.

Major Fragmentation Pathways: Electron ionization is a high-energy technique that will likely

cause significant fragmentation.

[M]⁺˙
m/z = 235/237

[M - NH₂]⁺
m/z = 219/221- •NH₂

[M - SO₂NH₂]⁺
m/z = 155/157

- •SO₂NH₂

[C₇H₅ClO]⁺˙
m/z = 140/142

- •CH₃ [C₆H₃Cl]⁺˙
m/z = 110/112

- CO

Click to download full resolution via product page

Figure 2: Predicted major fragmentation pathway for 5-Chloro-2-methoxy-4-
methylbenzenesulfonamide under EI-MS conditions.

Key Predicted Fragments:
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m/z (for ³⁵Cl) Proposed Structure/Formula

235 [C₈H₁₀ClNO₃S]⁺˙ (Molecular Ion)

220 [M - CH₃]⁺

155 [M - SO₂NH₂]⁺

140 [C₇H₅ClO]⁺˙

Experimental Protocol for Mass Spectrometry Data
Acquisition (EI-MS)

Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a direct insertion probe for solid samples or after separation by Gas

Chromatography (GC-MS) if the compound is sufficiently volatile and thermally stable.

Ionization: Ionize the sample using a standard electron ionization source (typically 70 eV).

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio using a mass

analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions to generate the mass spectrum.

Data Analysis: Analyze the resulting spectrum to identify the molecular ion peak, its isotopic

pattern, and the major fragment ions.

Conclusion
The structural integrity of 5-Chloro-2-methoxy-4-methylbenzenesulfonamide can be

confidently established through a synergistic application of NMR, IR, and Mass Spectrometry.

This guide provides the expected spectroscopic data and robust protocols for their acquisition.

The predicted ¹H and ¹³C NMR spectra offer a detailed map of the proton and carbon

environments. The characteristic IR absorptions confirm the presence of key functional groups,

particularly the sulfonamide moiety. Finally, mass spectrometry validates the molecular weight

and provides fragmentation data consistent with the proposed structure. These analytical

methodologies, when employed together, form a self-validating system for the comprehensive
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characterization of this and related molecules, ensuring the highest degree of scientific integrity

for research and development applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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